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Compound of Interest

Compound Name: C.I. Direct Red 243

Cat. No.: B1583298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Direct Red 243
in two common solvents: water and ethanol. This information is critical for a variety of research

and development applications, including formulation development, toxicological studies, and in

vitro/in vivo experimental design.

Introduction to C.I. Direct Red 243
C.I. Direct Red 243, also known by its Colour Index number 29315, is a complex azo dye. Its

chemical structure and properties, such as solubility, are key determinants of its behavior in

biological and chemical systems. Understanding its solubility is a fundamental prerequisite for

its application in research and drug development.

Quantitative Solubility Data
The solubility of C.I. Direct Red 243 has been determined in water, with qualitative information

available for its solubility in ethanol. This data is summarized in the table below.
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Solvent
Quantitative
Solubility

Qualitative
Description

Citation

Water 30 g/L Soluble [1][2][3]

Ethanol Data not available Slightly Soluble [1]

Acetone Data not available Insoluble [2][3]

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of C.I. Direct Red
243 was not found in the reviewed literature, a standard and widely accepted method for

determining the solubility of dyes and other chemical compounds is the shake-flask method.

The following is a generalized, yet detailed, protocol that can be adapted for the precise

determination of C.I. Direct Red 243 solubility.

Objective: To determine the equilibrium solubility of C.I. Direct Red 243 in a given solvent (e.g.,

water, ethanol) at a specified temperature.

Materials:

C.I. Direct Red 243 powder

Solvent of interest (e.g., deionized water, absolute ethanol)

Analytical balance

Volumetric flasks

Glass vials or flasks with airtight screw caps

Shaking incubator or orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm pore size)

UV-Vis spectrophotometer
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Cuvettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Direct Red 243 powder to a series of glass vials or flasks.

The excess is crucial to ensure that the solution reaches saturation.

Add a known volume of the solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C).

Agitate the samples at a constant speed for a predetermined period (typically 24-72 hours)

to ensure that equilibrium is reached. The time required for equilibration should be

determined empirically by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Phase Separation:

After equilibration, remove the vials from the shaker and allow them to stand undisturbed

to let the excess solid settle.

To further separate the undissolved solid, centrifuge the samples at a high speed.

Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Filter the aliquot through a syringe filter to remove any remaining suspended particles.

Accurately dilute the filtered solution with the same solvent to a concentration that falls

within the linear range of the analytical method (e.g., UV-Vis spectrophotometry).
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Quantification:

Prepare a series of standard solutions of C.I. Direct Red 243 with known concentrations.

Measure the absorbance of the standard solutions and the diluted sample solution using a

UV-Vis spectrophotometer at the wavelength of maximum absorbance (λmax) for C.I.
Direct Red 243.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of the diluted sample from the calibration curve.

Calculation of Solubility:

Calculate the original concentration of the saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

The resulting value is the solubility of C.I. Direct Red 243 in the chosen solvent at the

specified temperature.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of a

chemical compound such as C.I. Direct Red 243.
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Caption: A generalized workflow for the experimental determination of dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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